2-{(2E)-2-[(2-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-yl}-N-phenylacetamide

Specification

• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 2-[2-(2-methoxyphenyl)imino-4-oxo-1,3-thiazolidin-5-yl]-N-phenylacetamide
• Standard InChI: InChI=1S/C18H17N3O3S/c1-24-14-10-6-5-9-13(14)20-18-21-17(23)15(25-18)11-16(22)19-12-7-3-2-4-8-12/h2-10,15H,11H2,1H3,(H,19,22)(H,20,21,23)
• Standard InChI Key: JQFWPUWESRSUFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N=C2NC(=O)C(S2)CC(=O)NC3=CC=CC=C3

Introduction

2-{(2E)-2-[(2-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-yl}-N-phenylacetamide is a complex organic compound with a molecular formula of C18H17N3O3S and a molecular weight of 355.4 g/mol. It belongs to the class of thiazolidinones, which are known for their diverse biological activities and chemical reactivity. The compound features a thiazolidine ring fused with an imine and an acetamide group, with a methoxyphenyl substituent that enhances its lipophilicity and biological activity.

Synthesis Steps:

• Step 1: Formation of the thiazolidine ring.

• Step 2: Introduction of the imine group.

• Step 3: Attachment of the acetamide moiety.

Mechanism of Action and Biological Activity

The mechanism of action for 2-{(2E)-2-[(2-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-yl}-N-phenylacetamide involves its interaction with specific biological targets, potentially binding to enzymes or receptors within cells to inhibit their activity and lead to various pharmacological effects. The compound's biological activity is influenced by its structural features, particularly the presence of the methoxyphenyl group, which enhances its lipophilicity and interaction with biological targets.

Applications in Scientific Research

2-{(2E)-2-[(2-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-yl}-N-phenylacetamide has several potential applications in scientific research, particularly in medicinal chemistry. Its unique chemical structure makes it a candidate for studying biological interactions and developing new therapeutic agents.

Comparison with Similar Compounds

Similar compounds, such as N-(4-bromophenyl)-2-{(2E)-2-[(2-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-yl}acetamide, also exhibit interesting biological properties. The latter compound has a molecular weight of 434.3 g/mol and shows good solubility in organic solvents, making it suitable for various applications in organic synthesis and pharmaceutical formulations.

Compound	Molecular Weight	Solubility
2-{(2E)-2-[(2-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-yl}-N-phenylacetamide	355.4 g/mol	Soluble in organic solvents
N-(4-bromophenyl)-2-{(2E)-2-[(2-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-yl}acetamide	434.3 g/mol	Soluble in organic solvents